Silane, trichloro(phenylthio)-
Overview
Description
Silane, trichloro(phenylthio)-, also known as phenylthiocyanatosilane, is a chemical compound that has gained significant interest in scientific research due to its unique properties. It is a colorless liquid with a pungent odor, and its molecular formula is C6H5SCl3Si. This compound is widely used in the field of chemistry, particularly in the synthesis of organic compounds.
Mechanism of Action
The mechanism of action of silane, trichloro(phenylthio)- is not well understood. However, it is believed to act as a nucleophile in organic reactions, where it attacks electrophilic centers in the reactant molecules. It can also act as a Lewis acid, where it accepts electron pairs from other molecules.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of silane, trichloro(phenylthio)- on living organisms. However, studies have shown that it can cause skin and eye irritation upon contact. It is also toxic when ingested or inhaled, and can cause respiratory and gastrointestinal problems.
Advantages and Limitations for Lab Experiments
The advantages of using silane, trichloro(phenylthio)- in lab experiments include its high reactivity and selectivity, which makes it an ideal reagent for organic synthesis. It is also readily available and relatively inexpensive. However, its toxicity and pungent odor make it challenging to handle, and it requires careful handling and storage.
Future Directions
The use of silane, trichloro(phenylthio)- in scientific research is still evolving, and there are numerous future directions for its application. Some potential areas of research include its use as a coupling agent for the preparation of advanced materials, such as nanocomposites and biomaterials. It may also find applications in the development of new pharmaceuticals and agrochemicals. Additionally, further research is needed to understand its mechanism of action and potential toxicity, which can help to improve its safety and efficacy in scientific research.
Conclusion
Silane, trichloro(phenylthio)- is a versatile compound that has numerous applications in scientific research. Its high reactivity and selectivity make it an ideal reagent for organic synthesis, and it has potential applications in the development of advanced materials and pharmaceuticals. However, its toxicity and pungent odor make it challenging to handle, and further research is needed to understand its mechanism of action and potential toxicity.
Scientific Research Applications
Silane, trichloro(phenylthio)- has numerous applications in scientific research, particularly in the field of organic chemistry. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used as a coupling agent in the preparation of hybrid materials, such as composites and coatings.
properties
IUPAC Name |
trichloro(phenylsulfanyl)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl3SSi/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJANZXKEMOBQGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S[Si](Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl3SSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30226695 |
Source
|
| Record name | Silane, trichloro(phenylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30226695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Silane, trichloro(phenylthio)- | |
CAS RN |
7579-91-1 |
Source
|
| Record name | Silane, trichloro(phenylthio)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007579911 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silane, trichloro(phenylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30226695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,2,8a,9,11,12,19,20-Octahydro-1,20-propano[1,6,3]benzodioxazocino[2,3-f][1,4,10,7]benzotrioxazacyclododecine](/img/structure/B1616426.png)
